Cas no 20103-10-0 (2,6-Dichlorohydroquinone (90%))

• Product name: 2,6-Dichlorohydroquinone (90%)
• CAS No: 20103-10-0
• MF: C₆H₄Cl₂O₂
• MW: 179.00076007843
• MDL: MFCD00038786
• CID: 257916
• PubChem ID: 88366

2,6-Dichlorohydroquinone (90%) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2,6-dichloro-
• 2,6-Dichlorohydroquinone
• 2,6-dichlorobenzene-1,4-diol
• 2,6-Dichloro-1,4-benzenediol
• 2,6-dichloro-1,4-dihydroxybenzene
• 2,6-Dichloro-1,4-hydroquinol
• 2,6-dichloro-1,4-hydroquinone
• 2,6-Dichloro-4-hydroxyphenol
• 2,6-Dichloro-p-benzohydroquinone
• 2,6-dichloro-p-hydroquinone
• DiCH
• CHEBI:27633
• DTXSID40173924
• CS-0359013
• UNII-W2H9QF4CGP
• FT-0637948
• C07097
• 2,6-Dichlorohydroquinone (DiCH)
• NSC-36936
• 2, 6-dichlorobenzene-1, 4-diol
• MFCD00038786
• W2H9QF4CGP
• EINECS 243-513-7
• Hydroquinone, 2,6-dichloro-
• SCHEMBL70463
• NSC 36936
• 2,6-Dichloro-4-hydroquinone
• AKOS022640104
• Q27103235
• 2,6-Dichlorohydroquinone (90%)
• NS00026521
• 1,4-Benzenediol, 2,6-dichloro-
• Hydroquinone,6-dichloro-
• NSC36936
• 20103-10-0
• Hydroquinone, 2,6-dichloro-(8CI)
• QQAHQUBHRBQWBL-UHFFFAOYSA-N
• DTXCID2096415

• MDL： MFCD00038786
• Inchi： InChI=1S/C6H4Cl2O2/c7-4-1-3(9)2-5(8)6(4)10/h1-2,9-10H
• InChI Key： QQAHQUBHRBQWBL-UHFFFAOYSA-N
• SMILES： OC1C=C(Cl)C(O)=C(Cl)C=1

Computed Properties

• Exact Mass: 177.95900
• Monoisotopic Mass: 177.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.4512 (rough estimate)
• Boiling Point: 255.02°C (rough estimate)
• Flash Point: 121.3°C
• Refractive Index: 1.4595 (estimate)
• PSA: 40.46000
• LogP: 2.40460

2,6-Dichlorohydroquinone (90%) Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S36/37/39; S45
• Risk Phrases：R20/21/22

2,6-Dichlorohydroquinone (90%) Customs Data

• HS CODE：2908199090
• Customs Data：

  China Customs Code:

  2908199090

  Overview:

  HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1,4-dihydroxy-2-halobenzenoids

Additional information on 2,6-Dichlorohydroquinone (90%)

2,6-Dichlorohydroquinone (90%) - A Comprehensive Overview

2,6-Dichlorohydroquinone, also known by its CAS number 20103-10-0, is a versatile compound with significant applications in various fields of science and industry. This compound is a derivative of hydroquinone, characterized by the substitution of two chlorine atoms at the 2 and 6 positions of the benzene ring. The purity of 90% ensures its suitability for high-quality research and industrial applications.

The chemical structure of 2,6-Dichlorohydroquinone plays a crucial role in its reactivity and functionality. The presence of two chlorine atoms at the para positions imparts unique electronic properties to the molecule, making it an excellent candidate for redox reactions. Recent studies have highlighted its potential in organic synthesis, particularly in the construction of complex aromatic systems. Researchers have demonstrated that 2,6-Dichlorohydroquinone can serve as a versatile building block for synthesizing heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

In terms of physical properties, 2,6-Dichlorohydroquinone exhibits a melting point of approximately 155°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it ideal for use in solvent-based reactions and extractions. Recent advancements in green chemistry have also explored the use of 2,6-Dichlorohydroquinone in environmentally friendly reaction conditions, such as microwave-assisted synthesis and catalytic processes.

The application of 2,6-Dichlorohydroquinone extends beyond organic synthesis. It has been extensively studied for its role in materials science, particularly in the development of advanced materials such as conductive polymers and carbon-based nanomaterials. For instance, researchers have utilized 2,6-Dichlorohydroquinone as a precursor for synthesizing graphene oxide derivatives, which exhibit exceptional electronic and mechanical properties. These materials hold great promise for applications in energy storage devices, sensors, and flexible electronics.

Another emerging area of research involving 2,6-Dichlorohydroquinone is its use in drug discovery. The compound has been investigated for its potential as an antioxidant and anti-inflammatory agent. Recent studies have shown that 2,6-Dichlorohydroquinone can scavenge free radicals and inhibit pro-inflammatory enzymes, making it a promising candidate for developing novel therapeutic agents against oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, 2,6-Dichlorohydroquinone has found applications in environmental chemistry. It has been employed as a reducing agent in the remediation of contaminated soils and waters. For example, researchers have demonstrated that 2,6-Dichlorohydroquinone can effectively reduce heavy metal ions such as lead(II) and mercury(II), facilitating their removal from aqueous systems. This application aligns with the growing need for sustainable solutions to address environmental pollution.

In conclusion, 2,6-Dichlorohydroquinone (90%), with its unique chemical properties and diverse applications, continues to be a subject of intense research interest. Its role in organic synthesis, materials science, drug discovery, and environmental chemistry underscores its importance as a multifunctional compound. As scientific advancements continue to unfold, it is anticipated that 2,6-Dichlorohydroquinone will find even more innovative uses across various disciplines.